Cas no 874781-07-4 (4-Chloro-3-fluorobenzamide)

• Product Name: 4-Chloro-3-fluorobenzamide
• CAS No: 874781-07-4
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• MDL: MFCD03407965
• CID: 1039591
• PubChem ID: 17750748
• Update Time: 2025-07-23

4-Chloro-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorobenzamide
• 3-Fluoro-4-chlorobenzaMide
• AKOS006241627
• SCHEMBL1719358
• E87869
• DTXSID40590677
• 874781-07-4
• CS-0360356
• MFCD03407965
• DB-332167

• MDL： MFCD03407965
• Inchi： 1S/C7H5ClFNO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key： HRPBCNQKPJKETN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=O)=CC=1F

Computed Properties

• Exact Mass: 173.0043696g/mol
• Monoisotopic Mass: 173.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-3-fluorobenzamide

Chemical Profile of 4-Chloro-3-fluorobenzamide (CAS No. 874781-07-4)

4-Chloro-3-fluorobenzamide, identified by its Chemical Abstracts Service (CAS) number 874781-07-4, is a fluorinated aromatic amide with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in synthetic chemistry and a candidate for further biological evaluation.

The molecular structure of 4-Chloro-3-fluorobenzamide consists of a benzene ring substituted with a chlorine atom at the 4-position and a fluorine atom at the 3-position, linked to an amide functional group. This arrangement imparts distinct reactivity and binding characteristics, which have been exploited in various chemical transformations and drug discovery initiatives. The presence of both halogen atoms enhances its utility as a building block in medicinal chemistry, allowing for further derivatization to explore novel pharmacophores.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity towards biological targets. 4-Chloro-3-fluorobenzamide has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation. Its fluorine moiety, in particular, has been shown to enhance the binding interactions with proteins by increasing electron density and modulating hydrophobic interactions.

One of the most compelling applications of 4-Chloro-3-fluorobenzamide is in the development of kinase inhibitors. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural features of this compound to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies have demonstrated that derivatives of 4-Chloro-3-fluorobenzamide exhibit promising inhibitory effects on tyrosine kinases, suggesting their potential as therapeutic agents.

The role of 4-Chloro-3-fluorobenzamide in drug discovery has been further highlighted by its use as a scaffold for developing novel antibiotics. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. By modifying the structure of 4-Chloro-3-fluorobenzamide, scientists have generated compounds with enhanced activity against Gram-negative bacteria. These findings underscore the compound's versatility and its importance in addressing global health challenges.

Synthetic methodologies for preparing 4-Chloro-3-fluorobenzamide have also seen significant advancements. Modern synthetic routes often involve transition-metal-catalyzed cross-coupling reactions, which provide efficient and scalable access to fluorinated aromatic amides. These methods have enabled the rapid generation of libraries of analogs for high-throughput screening, accelerating the discovery process in drug development.

The impact of 4-Chloro-3-fluorobenzamide extends beyond pharmaceutical applications into agrochemical research. Fluorinated compounds are known to exhibit enhanced pesticidal properties due to their stability under environmental conditions. Derivatives of this compound have been investigated as potential herbicides and fungicides, offering new solutions for crop protection against resistant strains of weeds and fungal pathogens.

In conclusion, 4-Chloro-3-fluorobenzamide (CAS No. 874781-07-4) represents a multifaceted compound with broad utility in chemical synthesis and biological research. Its unique structural features make it an invaluable tool for developing innovative therapeutics targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for fluorinated aromatic amides, compounds like 4-Chloro-3-fluorobenzamide will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.